Cas no 1024480-51-0 (1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one)

• Product Name: 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one
• CAS No: 1024480-51-0
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5266108
• Update Time: 2025-06-08

1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one
• 1-(6-METHOXY(3-PYRIDYL))-2,6-DIMETHYL-5,6,7-TRIHYDROINDOL-4-ONE
• 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one
• 4H-Indol-4-one, 1,5,6,7-tetrahydro-1-(6-methoxy-3-pyridinyl)-2,6-dimethyl-

• Inchi： 1S/C16H18N2O2/c1-10-6-14-13(15(19)7-10)8-11(2)18(14)12-4-5-16(20-3)17-9-12/h4-5,8-10H,6-7H2,1-3H3
• InChI Key： YWIJIPISLBSBFK-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)N(C3C=NC(=CC=3)OC)C=2CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 2.5
• Topological Polar Surface Area: 44.1

Additional information on 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one

Introduction to 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one (CAS No. 1024480-51-0)

The compound 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one (CAS No. 1024480-51-0) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This heterocyclic compound, characterized by its fused indole and pyridine moieties, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of a methoxypyridine substituent at the 6-position and a dimethyl group at the 2-position of the indole ring contributes to its unique pharmacophoric features, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, owing to their diverse biological activities. The structural motif of 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one aligns well with this trend, as it combines the favorable properties of both indole and pyridine scaffolds. The methoxypyridine moiety is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various drug targets. This compound’s potential as an intermediate in the synthesis of more complex molecules has also been explored, underscoring its versatility in drug discovery pipelines.

In the context of modern pharmaceutical research, the development of small molecules with targeted biological activity is paramount. The 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one (CAS No. 1024480-51-0) structure offers several advantages for such endeavors. Its rigid framework provides stability while allowing for functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, modifications at the 3-position of the pyridine ring or the 5-position of the indole ring could yield derivatives with enhanced potency or selectivity against particular biological pathways.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research in oncology and inflammation has identified novel targets that could benefit from indole-based inhibitors. The 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one scaffold provides a robust platform for developing such inhibitors. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer progression or inflammatory responses. These findings are particularly exciting given the growing interest in small-molecule modulators as therapeutic agents.

The synthesis of 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one (CAS No. 1024480-51-0) presents an intriguing challenge for synthetic chemists due to its complex architecture. However, advances in organic synthesis have made it increasingly feasible to construct such molecules with high precision and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving this goal. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereochemistry during synthesis.

The pharmacokinetic properties of this compound are also a critical consideration in its development as a potential drug candidate. Studies have begun to explore how structural features influence absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of lipophilic groups like the dimethyl substituents can impact solubility and membrane permeability, which are key factors in determining bioavailability. By optimizing these properties through structural modifications, researchers aim to enhance the compound’s overall therapeutic potential.

Another area of interest is the computational modeling of 1-(6-methoxypyridin-3-yl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one, which has enabled researchers to predict its interactions with biological targets with greater accuracy. Molecular docking studies have been particularly useful in identifying key binding residues on proteins relevant to cancer and inflammation pathways. These insights have guided experimental efforts toward designing more potent analogs with improved pharmacological profiles. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging cutting-edge synthetic methodologies and biophysical techniques, scientists aim to unlock the full potential of 1-(6-methoxypyridin-3-y)-2, ume further exploration o<|endoentences|>